Cas no 53892-92-5 ()

structure

Product Name:

CAS No:53892-92-5

Molecular Formula:C₁₀H₁₂O₃

Molecular Weight:180.200483322144

CID:6772476

PubChem ID:3802769

Properties

Names and Identifiers

- InChIKey： SKPUPCBFIIMALK-UHFFFAOYSA-N
- Inchi： 1S/C10H12O3/c1-5-3-6(2)8-7(4-5)9(11)13-10(8)12/h3,6-8H,4H2,1-2H3
- SMILES： O1C(C2CC(C)=CC(C)C2C1=O)=O

Computed Properties

Exact Mass: 180.078644241g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 0
Monoisotopic Mass: 180.078644241g/mol
Heavy Atom Count: 13
Complexity: 303
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1
Topological Polar Surface Area: 43.4Å²

Related Literature

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9. Selectively accessing the hotspots of optical nanoantennas by self-aligned dry laser ablation†

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10. Front cover

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